Cas no 1443305-24-5 (1-(2-ethoxy-3,5-difluorophenyl)ethanol)

• Product Name: 1-(2-ethoxy-3,5-difluorophenyl)ethanol
• CAS No: 1443305-24-5
• MF: C₁₀H₁₂F₂O₂
• MW: 202.197890281677
• MDL: MFCD22370226
• CID: 5218968
• Update Time: 2026-03-06

1-(2-ethoxy-3,5-difluorophenyl)ethanol Chemical and Physical Properties

Names and Identifiers

• 1-(2-ethoxy-3,5-difluorophenyl)ethanol

• MDL： MFCD22370226
• Inchi： 1S/C10H12F2O2/c1-3-14-10-8(6(2)13)4-7(11)5-9(10)12/h4-6,13H,3H2,1-2H3
• InChI Key： QIQZBLOJWNKZPU-UHFFFAOYSA-N
• SMILES： C(O)(C1=CC(F)=CC(F)=C1OCC)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 1-(2-ethoxy-3,5-difluorophenyl)ethanol

Professional Introduction to Compound with CAS No. 1443305-24-5 and Product Name: 1-(2-ethoxy-3,5-difluorophenyl)ethanol

1-(2-ethoxy-3,5-difluorophenyl)ethanol, identified by the Chemical Abstracts Service Number (CAS No.) 1443305-24-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a phenyl ring substituted with ethoxy and fluorine groups, which endows it with unique chemical properties and potential biological activities. The presence of fluorine atoms, in particular, is known to modulate the metabolic stability and binding affinity of molecules, making this compound a promising candidate for further investigation in drug development.

The structure of 1-(2-ethoxy-3,5-difluorophenyl)ethanol consists of a benzene ring substituted at the 2-position with an ethoxy group and at the 3- and 5-positions with fluorine atoms. This arrangement creates a molecule with both electron-donating (ethoxy) and electron-withdrawing (fluorine) effects, which can influence its reactivity and interactions with biological targets. The hydroxyl group at the end of the ethanol moiety further enhances its potential for further functionalization, allowing for the synthesis of more complex derivatives.

In recent years, there has been growing interest in the development of novel compounds with fluorinated aromatic rings due to their enhanced bioavailability and improved pharmacokinetic profiles. Studies have shown that fluorine substitution can significantly alter the properties of pharmaceutical compounds, leading to increased metabolic stability and better oral bioavailability. For instance, fluoroaromatic compounds have been widely used in antiviral, anticancer, and anti-inflammatory drugs due to their ability to interact more effectively with biological targets.

1-(2-ethoxy-3,5-difluorophenyl)ethanol has been explored in several preliminary studies as a potential intermediate in the synthesis of more complex pharmacologically active molecules. Its unique structural features make it a versatile building block for medicinal chemists seeking to develop new drugs targeting various diseases. The compound's ability to undergo further functionalization allows for the creation of derivatives with tailored biological activities. For example, it could be used to synthesize inhibitors or agonists for enzymes or receptors involved in metabolic disorders or neurological diseases.

One of the most compelling aspects of 1-(2-ethoxy-3,5-difluorophenyl)ethanol is its potential application in the development of next-generation therapeutics. The combination of ethoxy and fluorine substituents on the phenyl ring suggests that this compound may exhibit properties such as high selectivity and low toxicity. These characteristics are crucial for any new drug candidate aiming to enter clinical trials. Additionally, the compound's solubility profile could be optimized for better formulation in drug delivery systems, enhancing its therapeutic efficacy.

Recent advances in computational chemistry have enabled researchers to predict the biological activity of compounds like 1-(2-ethoxy-3,5-difluorophenyl)ethanol with greater accuracy before conducting expensive wet-lab experiments. Molecular modeling techniques can simulate how this compound interacts with biological targets such as enzymes or receptors, providing valuable insights into its potential therapeutic applications. These computational methods have become indispensable tools in modern drug discovery pipelines.

The synthesis of 1-(2-ethoxy-3,5-difluorophenyl)ethanol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic aromatic substitution reactions followed by etherification and reduction steps. The use of advanced catalytic systems has improved the efficiency of these synthetic processes, making it feasible to produce larger quantities of the compound for research purposes.

In conclusion,1-(2-ethoxy-3,5-difluorophenyl)ethanol (CAS No. 1443305-24-5) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive starting point for developing novel therapeutics targeting various diseases. As research continues to uncover new applications for fluorinated aromatic compounds,1-(2-ethoxy-3,5-difluorophenyl)ethanol is likely to play an important role in future drug development efforts.